6-(Furan-2-yl)pyridazine-3-thiol
Overview
Description
6-(Furan-2-yl)pyridazine-3-thiol is a chemical compound with the CAS Number: 184219-91-8 . It has a molecular weight of 178.21 .
Molecular Structure Analysis
The InChI code for 6-(Furan-2-yl)pyridazine-3-thiol is 1S/C8H6N2OS/c12-8-4-3-6(9-10-8)7-2-1-5-11-7/h1-5H, (H,10,12) . This indicates the molecular formula of the compound is C8H6N2OS .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-(Furan-2-yl)pyridazine-3-thiol include a molecular weight of 178.21 . Unfortunately, other specific physical and chemical properties like boiling point, melting point, etc., are not available in the search results.Scientific Research Applications
Optical and Electronic Properties
6-(Furan-2-yl)pyridazine-3-thiol: has been studied for its optical and electronic properties. Researchers have synthesized a series of π-conjugated molecules based on pyridazine and thiophene heterocycles, where the electron-deficient pyridazine heterocycle was functionalized by a thiophene electron-rich heterocycle at position six . These studies are crucial in the development of materials for electronics and photonics.
Nonlinear Optics (NLO)
This compound has potential applications in nonlinear optics. It has been evaluated for its second-order nonlinear optical properties through Hyper-Rayleigh scattering in 1,4-dioxane solutions . Such properties are significant for applications like optical switching and modulation.
Anti-inflammatory Applications
In the field of medicinal chemistry, derivatives of pyridazine, including 6-(Furan-2-yl)pyridazine-3-thiol , have shown promising anti-inflammatory properties. The 4-amino derivative was found to be a more potent anti-inflammatory agent than aspirin .
Antifungal Activity
6-(Furan-2-yl)pyridazine-3-thiol: derivatives have been tested against yeast-like fungi Candida albicans . The compounds inhibited the growth of these fungi at certain concentrations, indicating potential use as antifungal agents .
Chemical Synthesis
This compound is also used in chemical synthesis. It can be a starting material or an intermediate in the synthesis of various organic compounds. Its availability and reactivity make it a valuable component in the chemist’s toolkit .
properties
IUPAC Name |
3-(furan-2-yl)-1H-pyridazine-6-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2OS/c12-8-4-3-6(9-10-8)7-2-1-5-11-7/h1-5H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIGVITNPONEVLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NNC(=S)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Furan-2-yl)pyridazine-3-thiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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